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Compound of Interest

Compound Name: MS453

Cat. No.: B1191808 Get Quote

Technical Support Center: MS453
It appears there may be a misunderstanding regarding the nature of MS453. Our current

information indicates that MS453 is an industrial product, specifically a large haulage tire

manufactured by MAXAM Tires.[1][2][3][4] As such, the concept of "off-target effects" in a

biological or pharmaceutical context, such as those investigated in cellular and molecular

biology experiments, does not apply to this product.

Off-target effects are unintended interactions of a drug or therapeutic agent with proteins or

molecules other than its intended target, which can lead to unforeseen biological

consequences and side effects. This is a critical consideration in drug development and

molecular biology research.

Given that MS453 is a tire, we are unable to provide information on its potential off-target

effects in biological experiments, including troubleshooting guides, FAQs, data on signaling

pathways, or experimental protocols, as these are not relevant to its designated use.

If you are working with a similarly named compound in a research setting, please verify the

exact name and designation of the molecule to ensure you are accessing the correct

information. Accurate identification is crucial for obtaining relevant safety and experimental

data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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